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Compound of Interest

Compound Name: N-Acetylcarnosine

Cat. No.: B015845

Technical Support Center: N-Acetylcarnosine (NAC)

Welcome to the technical support center for N-Acetylcarnosine (NAC) powder. This guide is
designed for researchers, scientists, and drug development professionals to ensure the proper
handling, storage, and use of NAC in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is the correct way to store N-Acetylcarnosine powder?

Al: N-Acetylcarnosine powder should be stored in a tightly sealed container in a cool, dry,
and well-ventilated area, protected from moisture and direct sunlight.[1][2][3] For long-term
stability, specific temperature recommendations vary by manufacturer but generally fall within
the ranges summarized in the table below.

Q2: What are the recommended solvents for N-Acetylcarnosine?

A2: N-Acetylcarnosine is soluble in water and methanol.[4][5] For biological experiments,
sterile aqueous buffers such as Phosphate-Buffered Saline (PBS) are commonly used.

Q3: How do | prepare a stock solution of N-Acetylcarnosine?

A3: To prepare a stock solution, N-Acetylcarnosine powder can be dissolved in high-purity
water or an appropriate buffer.[6] Due to its high solubility in water (up to 250 mg/mL),
sonication may be required to facilitate complete dissolution.[2][7] For cell culture or other
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sterile applications, the resulting solution should be sterilized by passing it through a 0.22 pm
filter.[1]

Q4: How should | store N-Acetylcarnosine solutions?

A4: Agueous solutions of N-Acetylcarnosine are best prepared fresh for each experiment.[6] If
storage is necessary, it is recommended to prepare aliquots of the stock solution to avoid
repeated freeze-thaw cycles and store them at -20°C for up to one month or at -80°C for up to
six months.[1]

Q5: What is the stability of N-Acetylcarnosine?

A5: As a dry powder, N-Acetylcarnosine is stable for several years when stored correctly.[6][7]
The acetylation of the molecule makes it more resistant to enzymatic degradation by
carnosinase compared to L-carnosine.[8][9] However, in aqueous solutions, its stability is
reduced, which is why fresh preparation or proper frozen storage is critical.

Q6: What personal protective equipment (PPE) should be worn when handling N-
Acetylcarnosine powder?

A6: When handling N-Acetylcarnosine powder, it is important to wear appropriate PPE,
including safety glasses or goggles, gloves, and a lab coat.[3] Handling should be done in a
well-ventilated area to avoid inhalation of the powder.[3] In case of contact with skin or eyes,
rinse thoroughly with water.[3][10]

Quantitative Data Summary

The following tables provide a summary of the key quantitative properties of N-
Acetylcarnosine.

Table 1: Physical and Chemical Properties
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Property Value Citations
Appearance White to Off-white Solid [41[5]
Molecular Formula C11H16N4Oa4 [4107]
Molecular Weight 268.27 g/mol [1114]
Melting Point 253-260°C [415]
Solubility in Water ~25_0 m.g/mL (may require [1][2][7]
sonication)
Solubility in PBS (pH 7.2) ~10 mg/mL [6]

Table 2: Storage and Stability Recommendations

Storage Recommended o
Form . Citations
Temperature Duration
Powder 2°Cto 8°C Long-term [4115][11]
Powder -20°C >1to 3 years [1112][3]
Solution (in solvent) -20°C Up to 1 month [1]
Solution (in solvent) -80°C Up to 6 months [1]

Troubleshooting Guide

Issue 1: N-Acetylcarnosine powder is not dissolving completely.

» Cause: Insufficient agitation or solvent volume. High concentrations may require more
energy to dissolve.

e Solution:
o Ensure the correct solvent is being used (e.g., high-purity water, PBS).

o Gently warm the solution.
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o Use sonication to aid dissolution, as this is often recommended for achieving high

concentrations in water.[2][7]

o Increase the volume of the solvent if the desired concentration is approaching the

solubility limit.
Issue 2: Precipitate forms in the stock solution after thawing.

o Cause: The concentration may be too high for the solution to remain stable at lower
temperatures, or the compound may have come out of solution during freezing.

e Solution:

o Gently warm the vial to room temperature and vortex or sonicate briefly to redissolve the

precipitate.
o Before use, ensure the solution is clear and all precipitate has dissolved.
o Consider preparing a less concentrated stock solution for future experiments.
Issue 3: Inconsistent experimental results using the same stock solution.
e Cause: This could be due to degradation of the N-Acetylcarnosine in the solution.
e Solution:

o Avoid multiple freeze-thaw cycles by preparing single-use aliquots of your stock solution.

[1]

o Do not store aqueous solutions at 4°C for more than one day.[6] Prepare fresh solutions

for each experiment whenever possible.

o Confirm the purity of the initial powder if degradation is suspected to have occurred prior

to dissolution.

Experimental Protocols & Visualizations
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Protocol 1: Preparation of a Sterile 100 mM N-
Acetylcarnosine Stock Solution

This protocol describes the preparation of a 100 mM stock solution in water for use in in vitro
experiments.

Materials:

N-Acetylcarnosine powder (MW: 268.27 g/mol )

« Sterile, high-purity water (e.g., Milli-Q or equivalent)

 Sterile conical tubes (e.g., 15 mL or 50 mL)

o Calibrated analytical balance and weigh boats

e Spatula

e \ortex mixer

e Sonicator bath

o Sterile 0.22 pum syringe filter

 Sterile syringe (e.g., 10 mL)

 Sterile microcentrifuge tubes for aliquots

Methodology:

o Calculation: To prepare 10 mL of a 100 mM solution, calculate the required mass of NAC:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

o Mass = 0.1 mol/L x 0.01 L x 268.27 g/mol = 0.26827 g (or 268.3 mQ)

e Weighing: Tare a weigh boat on the analytical balance. Carefully weigh out 268.3 mg of N-
Acetylcarnosine powder.
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 Dissolution: Transfer the weighed powder into a sterile 15 mL conical tube. Add 8 mL of
sterile water. Vortex thoroughly for 1-2 minutes.

e Sonication: If the powder is not fully dissolved, place the tube in a sonicator bath until the
solution is clear.

e Volume Adjustment: Once fully dissolved, add sterile water to bring the final volume to 10
mL. Invert the tube several times to ensure homogeneity.

« Sterilization: Draw the solution into a sterile 10 mL syringe. Attach a sterile 0.22 pum syringe
filter and dispense the solution into a new sterile conical tube. This step removes any
potential microbial contamination.

» Aliquoting and Storage: Dispense the sterile stock solution into single-use sterile
microcentrifuge tubes (e.g., 100 uL or 500 uL aliquots). Label the tubes clearly with the
compound name, concentration, and date. Store immediately at -20°C or -80°C.

Diagram: Experimental Workflow for Solution
Preparation
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Caption: Workflow for preparing a sterile N-Acetylcarnosine stock solution.
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Diagram: Proposed Antioxidant Mechanism of N-
Acetylcarnosine

N-Acetylcarnosine acts as a prodrug that delivers L-carnosine to target tissues.[12][13] L-
carnosine then exerts its antioxidant effects by scavenging reactive oxygen species (ROS),
preventing lipid peroxidation, and inhibiting the formation of advanced glycation end-products
(AGEs), which are implicated in cellular damage and aging.[12][14][15]
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Caption: N-Acetylcarnosine acts as a prodrug for L-carnosine's antioxidant activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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